Cas no 868695-56-1 (8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine)
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine Chemical and Physical Properties
Names and Identifiers
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- 1,6-Benzodioxocin, 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-
- 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine
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- MDL: MFCD34562689
- Inchi: 1S/C10H7BrF4O2/c11-6-1-2-7-8(3-6)17-5-10(14,15)9(12,13)4-16-7/h1-3H,4-5H2
- InChI Key: WKAYWHZFEAVGAA-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(Br)C=C2OCC(F)(F)C(F)(F)C1
Experimental Properties
- Density: 1.71±0.1 g/cm3(Predicted)
- Boiling Point: 293.2±40.0 °C(Predicted)
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27754946-0.05g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 0.05g |
$252.0 | 2023-09-09 | |
| Enamine | EN300-27754946-0.1g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 0.1g |
$376.0 | 2023-09-09 | |
| Enamine | EN300-27754946-0.25g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 0.25g |
$538.0 | 2023-09-09 | |
| Enamine | EN300-27754946-0.5g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 0.5g |
$847.0 | 2023-09-09 | |
| Enamine | EN300-27754946-1.0g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 1g |
$1086.0 | 2023-06-04 | |
| Enamine | EN300-27754946-2.5g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 2.5g |
$2127.0 | 2023-09-09 | |
| Enamine | EN300-27754946-5.0g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 5g |
$3147.0 | 2023-06-04 | |
| Enamine | EN300-27754946-10.0g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 10g |
$4667.0 | 2023-06-04 | |
| Enamine | EN300-27754946-1g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 1g |
$1086.0 | 2023-09-09 | |
| Enamine | EN300-27754946-5g |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine |
868695-56-1 | 95% | 5g |
$3147.0 | 2023-09-09 |
8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine
Comprehensive Overview of 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine (CAS No. 868695-56-1)
The compound 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine (CAS No. 868695-56-1) is a fluorinated heterocyclic molecule with a unique structural framework. Its benzodioxocine core, combined with bromo and tetrafluoro substitutions, makes it a subject of interest in pharmaceutical and materials science research. The presence of both bromo and fluoro groups enhances its reactivity and potential applications in drug discovery, agrochemicals, and advanced material synthesis.
In recent years, the demand for fluorinated compounds has surged due to their stability, lipophilicity, and bioavailability. Researchers are particularly intrigued by the 8-bromo-3,3,4,4-tetrafluoro derivative for its potential role in modulating biological activity. For instance, fluorinated molecules are often explored for their ability to improve metabolic stability in drug candidates, a topic frequently searched in AI-driven drug design and computational chemistry forums. This compound’s structural features align with trends in green chemistry, where efficient synthesis and reduced environmental impact are prioritized.
The tetrahydro-1,6-benzodioxocine scaffold is a less common but increasingly studied motif in medicinal chemistry. Its fused ring system offers conformational rigidity, which can be leveraged to target specific protein binding sites. Users often search for "benzodioxocine derivatives" or "fluorinated heterocycles" to understand their applications in central nervous system (CNS) drug development or catalysis. This compound’s CAS No. 868695-56-1 is a key identifier for researchers sourcing high-purity samples for experimental validation.
From a synthetic perspective, the introduction of bromo and fluoro groups at the 8- and 3,4-positions, respectively, presents challenges and opportunities. Modern C-H functionalization techniques and transition-metal catalysis are often discussed in relation to such transformations. These methods align with the broader interest in sustainable synthesis, a hot topic in academic and industrial circles. The compound’s potential as a building block for high-performance polymers or electronic materials further broadens its appeal.
Analytical characterization of 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques are frequently queried by users seeking to validate novel compounds. The compound’s CAS registry number ensures traceability in regulatory and safety documentation, a critical aspect for laboratories adhering to Good Laboratory Practices (GLP).
In summary, 8-bromo-3,3,4,4-tetrafluoro-2,3,4,5-tetrahydro-1,6-benzodioxocine represents a versatile and scientifically valuable molecule. Its structural complexity and functional groups make it a candidate for interdisciplinary research, bridging gaps between organic chemistry, pharmacology, and materials science. As interest in tailored fluorination and heterocyclic scaffolds grows, this compound is poised to remain relevant in cutting-edge scientific inquiries.
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